Cas no 2097897-75-9 (4-(propan-2-yl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride)

• Product Name: 4-(propan-2-yl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride
• CAS No: 2097897-75-9
• MF: C₁₀H₁₇ClN₂O
• MW: 216.707781553268
• CID: 4636852
• PubChem ID: 126854446
• Update Time: 2025-10-29

4-(propan-2-yl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride

• Inchi： 1S/C10H16N2O.ClH/c1-7(2)9-6-13-10(12-9)8-4-3-5-11-8;/h6-8,11H,3-5H2,1-2H3;1H
• InChI Key： YTWPLDWZTVQEFL-UHFFFAOYSA-N
• SMILES： C(C1=COC(C2NCCC2)=N1)(C)C.Cl

Additional information on 4-(propan-2-yl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride

Comprehensive Overview of 4-(propan-2-yl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride (CAS No. 2097897-75-9)

In the rapidly evolving field of pharmaceutical and chemical research, 4-(propan-2-yl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride (CAS No. 2097897-75-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its CAS number 2097897-75-9, belongs to the class of oxazole derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in targeting neurological and metabolic disorders.

The molecular structure of 4-(propan-2-yl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride features a pyrrolidine ring fused with an oxazole core, a combination that enhances its binding affinity to various biological targets. This structural motif is frequently investigated in the context of GPCR modulation and enzyme inhibition, making it a promising candidate for therapeutic development. Recent studies have highlighted its potential in addressing conditions such as neurodegenerative diseases and inflammatory responses, aligning with current trends in precision medicine.

One of the most searched questions in academic and industrial circles revolves around the synthesis and scalability of CAS 2097897-75-9. The dihydrochloride salt form improves its solubility, a critical factor for bioavailability in drug formulations. Innovations in green chemistry and continuous flow synthesis have further optimized its production, reducing environmental impact while maintaining high purity standards. These advancements resonate with the growing demand for sustainable pharmaceutical manufacturing.

From a commercial perspective, the demand for 4-(propan-2-yl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride is driven by its inclusion in high-throughput screening libraries and preclinical studies. Its mechanism of action, particularly its interaction with ion channels and neurotransmitter receptors, has sparked interest in both academia and biotech startups. Keywords such as "oxazole-based therapeutics" and "pyrrolidine pharmacology" frequently appear in patent filings, reflecting its intellectual property potential.

In conclusion, 4-(propan-2-yl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride (CAS No. 2097897-75-9) represents a compelling case study at the intersection of medicinal chemistry and drug development. Its versatility, coupled with emerging synthetic methodologies, positions it as a key player in next-generation therapeutics. As research continues to uncover its full potential, this compound is poised to address some of the most pressing challenges in modern healthcare.